1-(2-fluorobenzyl)-4-(1-piperidinylcarbonyl)piperidine

• IUPAC Name: [1-[(2-fluorophenyl)methyl]piperidin-4-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C18H25FN2O/c19-17-7-3-2-6-16(17)14-20-12-8-15(9-13-20)18(22)21-10-4-1-5-11-21/h2-3,6-7,15H,1,4-5,8-14H2
• InChI Key: OGPCXMMHMWOCIF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2CCN(CC2)CC3=CC=CC=C3F
• Molecular Formula: C18H25FN2O
• Molecular Weight: 304.4 g/mol

Description

1-(2-fluorobenzyl)-4-(1-piperidinylcarbonyl)piperidine, also known as FPBPP, is a chemical compound that has gained significant attention in the field of pharmacology due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzyl)-4-(1-piperidinylcarbonyl)piperidine involves its binding to the sigma-1 receptor, which leads to the modulation of various signaling pathways. It has been shown to enhance the release of neurotrophic factors, which play a crucial role in promoting neuronal survival and growth. 1-(2-fluorobenzyl)-4-(1-piperidinylcarbonyl)piperidine has also been shown to modulate the activity of various ion channels, which can affect the release of neurotransmitters and the excitability of neurons.
Biochemical and Physiological Effects
1-(2-fluorobenzyl)-4-(1-piperidinylcarbonyl)piperidine has been shown to have various biochemical and physiological effects. It has been shown to enhance the expression of neurotrophic factors such as brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF). 1-(2-fluorobenzyl)-4-(1-piperidinylcarbonyl)piperidine has also been shown to increase the release of dopamine and serotonin, which are neurotransmitters involved in mood regulation and cognitive function. Additionally, 1-(2-fluorobenzyl)-4-(1-piperidinylcarbonyl)piperidine has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-fluorobenzyl)-4-(1-piperidinylcarbonyl)piperidine in lab experiments is its high affinity for the sigma-1 receptor, which allows for the selective modulation of this receptor. 1-(2-fluorobenzyl)-4-(1-piperidinylcarbonyl)piperidine has also been shown to have low toxicity and good pharmacokinetic properties, which make it a promising candidate for further development. However, one of the limitations of using 1-(2-fluorobenzyl)-4-(1-piperidinylcarbonyl)piperidine is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 1-(2-fluorobenzyl)-4-(1-piperidinylcarbonyl)piperidine. One potential direction is the investigation of its therapeutic potential in the treatment of neurological disorders such as Alzheimer's disease and depression. Another potential direction is the development of more potent and selective sigma-1 receptor agonists based on the structure of 1-(2-fluorobenzyl)-4-(1-piperidinylcarbonyl)piperidine. Additionally, the investigation of the mechanism of action of 1-(2-fluorobenzyl)-4-(1-piperidinylcarbonyl)piperidine and its effects on various signaling pathways can provide valuable insights into the physiological processes involved in neurological disorders.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-4-(1-piperidinylcarbonyl)piperidine involves the reaction of 1-benzyl-4-piperidone with 2-fluorobenzyl chloride in the presence of a base followed by the reaction with piperidine-1-carbonyl chloride. The resulting product is then purified through column chromatography to obtain 1-(2-fluorobenzyl)-4-(1-piperidinylcarbonyl)piperidine in high purity.

Scientific Research Applications

1-(2-fluorobenzyl)-4-(1-piperidinylcarbonyl)piperidine has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in various physiological processes such as neuroprotection, cell survival, and modulation of neurotransmitter release. 1-(2-fluorobenzyl)-4-(1-piperidinylcarbonyl)piperidine has been investigated for its potential use in the treatment of various neurological disorders such as Alzheimer's disease, depression, and schizophrenia.